3-fluoro-2-(pyridin-3-yloxy)pyridine

• IUPAC Name: 3-fluoro-2-pyridin-3-yloxypyridine
• InChI: InChI=1S/C10H7FN2O/c11-9-4-2-6-13-10(9)14-8-3-1-5-12-7-8/h1-7H
• InChI Key: NZRIPGOYMGAURJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)OC2=C(C=CC=N2)F
• Molecular Formula: C10H7FN2O
• Molecular Weight: 190.17 g/mol
• CAS No.: 2640965-75-7

Description

3-Fluoro-2-(pyridin-3-yloxy)pyridine is a fluorinated pyridine derivative of significant interest in advanced chemical and pharmaceutical research. This compound serves as a versatile building block in medicinal chemistry , where its structure is valuable for creating novel molecules with potential biological activity . The pyridine scaffold is a privileged structure in drug design, known to improve water solubility and influence the pharmacodynamic profile of potential therapeutics . Specifically, the 3-fluoropyridin-2-yloxy motif present in this compound is closely related to structures used in radiopharmaceutical development . Research indicates that similar pyridine-based frameworks can be utilized as prosthetic groups for the fluorine-18 radiolabeling of biomolecules , such as oligonucleotides, which is a critical technique in molecular imaging and drug development . Furthermore, the integration of fluorinated pyridine subunits is a common strategy in the design of molecules that target various enzymes and receptors, making this compound a valuable intermediate for synthesizing and optimizing new therapeutic candidates . This product is provided For Research Use Only. It is not intended for diagnostic or therapeutic applications and must not be administered to humans.

Synthetic Methodologies for 3 Fluoro 2 Pyridin 3 Yloxy Pyridine and Related Pyridine Ethers

Strategies for Constructing the Pyridine (B92270) Ether Linkage

The formation of the diaryl ether bond where one or both aryl groups are pyridine rings is a well-explored area of organic synthesis, driven by the prevalence of such motifs in pharmaceuticals and agrochemicals. researchgate.net

Nucleophilic aromatic substitution (SNAr) is a foundational strategy for functionalizing aromatic systems. wikipedia.org In the context of pyridine chemistry, the inherent electron-deficient nature of the ring, caused by the electronegative nitrogen atom, facilitates nucleophilic attack, particularly at the positions ortho (C2) and para (C4) to the nitrogen. youtube.com This makes SNAr a viable and direct method for creating pyridine ether linkages. nih.gov The general mechanism involves the addition of a nucleophile to the electron-deficient ring to form a stabilized anionic intermediate (a Meisenheimer complex), followed by the elimination of a leaving group, which restores aromaticity. stackexchange.com

The reaction between a halogenated pyridine and an oxygen nucleophile, such as a phenol (B47542) or a hydroxypyridine (pyridinol), is a common application of the SNAr mechanism for synthesizing aryloxypyridines. For the synthesis of 3-fluoro-2-(pyridin-3-yloxy)pyridine, this would typically involve reacting a 2-halo-3-fluoropyridine with 3-hydroxypyridine (B118123). The reaction is generally performed in the presence of a base, which deprotonates the hydroxyl group of the pyridinol to generate a more potent pyridinolate nucleophile.

The reactivity of the halopyridine substrate is dependent on the identity of the halogen leaving group and the substitution pattern on the ring. wikipedia.org The positions most activated toward nucleophilic attack are the 2- and 4-positions, as the negative charge of the Meisenheimer complex can be delocalized onto the ring nitrogen atom. youtube.com Consequently, 2-halo and 4-halopyridines are ideal substrates for these reactions. youtube.comnih.gov While traditional Ullmann condensation reactions often required harsh conditions and stoichiometric copper, modern SNAr approaches offer milder alternatives. researchgate.net The choice of solvent and base is critical; common systems include potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO). znaturforsch.com

Table 1: Examples of SNAr Reactions for Pyridine Ether Formation

Halopyridine Substrate	Oxygen Nucleophile	Conditions (Base, Solvent)	Product	Yield	Reference
2-Nitrofluorobenzene	2-(3(5)-Pyrazolyl)pyridine	K₂CO₃, DMSO	1-(2-Nitrophenyl)-2-(3-pyrazolyl)pyridine	Excellent	znaturforsch.com
4-Nitrofluorobenzene	2-(3(5)-Pyrazolyl)pyridine	K₂CO₃, DMSO	1-(4-Nitrophenyl)-2-(3-pyrazolyl)pyridine	Excellent	znaturforsch.com
2-Chloropyridine	Sodium methoxide	-	2-Methoxypyridine	-	youtube.com

The presence and position of a fluorine atom on the pyridine ring significantly modulate its reactivity in SNAr reactions. Fluorine is the most electronegative element and exerts a powerful electron-withdrawing inductive effect (-I effect). stackexchange.com When a fluorine atom is positioned on the ring, it enhances the electrophilicity of the carbon atoms, making the ring more susceptible to nucleophilic attack. researchgate.net

Interestingly, in SNAr reactions, fluoride (B91410) is often a better leaving group than other halogens when the reaction is rate-limited by the attack of the nucleophile, a counterintuitive fact when compared to SN2 reactions. stackexchange.com However, when another halogen, such as chlorine, is the designated leaving group, a fluorine substituent elsewhere on the ring acts primarily as an activating group. Studies on the fluorination of multisubstituted pyridines have shown that C-H fluorination followed by SNAr of the newly installed fluoride is a powerful strategy for late-stage functionalization, highlighting the utility of fluoropyridines as reactive intermediates. nih.govacs.org Computational studies have confirmed that fluorination alters the ring's geometry and bond localization, which contributes to these reactivity changes. deepdyve.com

Beyond classical SNAr, transition metal catalysis offers powerful and often more versatile methods for constructing C-O ether bonds, including those in pyridine ether systems. These methods can overcome some limitations of SNAr, such as the need for strong activation or harsh conditions.

A sophisticated approach to synthesizing 2-aryloxypyridines involves the construction of the pyridine ring itself through a ruthenium-catalyzed [2+2+2] cycloaddition. researchgate.netresearchgate.net This atom-economical strategy typically involves the reaction of a 1,6-diyne with an aryl cyanate (B1221674). researchgate.net The aryl cyanate serves as the source for the nitrogen atom and the aryloxy substituent of the resulting pyridine.

The reaction is often catalyzed by ruthenium(II) complexes, such as [CpRuCl(COD)] (Cp = pentamethylcyclopentadienyl, COD = 1,5-cyclooctadiene). researchgate.net The process is highly efficient and regioselective, offering a mild and practical route to a variety of 2-aryloxypyridine products with good to excellent yields, often under solvent-free conditions. researchgate.netresearchgate.net The mechanism is believed to proceed through a ruthenacycle intermediate. nih.gov This methodology allows for the formation of complex substituted pyridines by varying the substitution patterns on the diyne and aryl cyanate precursors. chesci.com

Table 2: Ruthenium-Catalyzed [2+2+2] Cycloaddition for 2-Aryloxypyridine Synthesis researchgate.net

1,6-Diyne	Aryl Cyanate	Catalyst	Conditions	Yield
Hepta-1,6-diyne	Phenyl cyanate	CpRu(COD)Cl (2 mol%)	Room temp, 2 min	92%
4,4-Bis(ethoxycarbonyl)hepta-1,6-diyne	Phenyl cyanate	CpRu(COD)Cl (2 mol%)	Room temp, 2 min	94%
N-Tosyl-4-azahepta-1,6-diyne	4-Chlorophenyl cyanate	CpRu(COD)Cl (2 mol%)	Room temp, 2 min	89%
4-Oxahepta-1,6-diyne	4-Methylphenyl cyanate	CpRu(COD)Cl (2 mol%)	Room temp, 2 min	91%

Palladium-catalyzed C-H activation has become a powerful tool for forming carbon-heteroatom bonds, providing an alternative to cross-coupling reactions that require pre-functionalized starting materials. nih.govnih.gov For the synthesis of phenoxypyridines, this involves the direct coupling of a C-H bond on the pyridine ring with a phenol. These reactions often utilize a directing group on the substrate to guide the metal catalyst to a specific C-H bond, ensuring high regioselectivity. nih.gov

Table 3: Examples of Palladium-Catalyzed C-H Functionalization

Substrate	Coupling Partner	Catalyst System (Catalyst, Oxidant)	Bond Formed	Reference
N-(pyrimidin-2-yl)alkanamine	Iodobenzene	Pd(OAc)₂, AgOAc	C-C (Arylation)	rsc.org
Pyridine/Oxime Ether Substrates	Primary amides (NH₂R)	Pd(OAc)₂, K₂S₂O₈	C-N (Amination)	nih.gov
2-Phenylpyridine	Acetic Acid	Pd(OAc)₂	C-O (Acetoxylation)	rsc.org
2-Phenylpyridine	N-SCF₃ reagent	Pd(OAc)₂, TFA	C-S (Thiolation)	nih.gov

Alternative Etherification Methods for Pyridine Derivatives

The formation of the ether bond in pyridine ethers, particularly diaryl ethers, is a critical step. While classical methods exist, alternative catalytic approaches offer milder conditions and broader substrate compatibility.

The Ullmann condensation, a traditional copper-catalyzed reaction, remains a foundational method for forming C–O bonds between aryl halides and phenols. beilstein-journals.org However, the classical protocol often requires high temperatures (around 200 °C) and stoichiometric amounts of copper, which can limit its application. beilstein-journals.org Modern advancements have introduced the use of ligands, such as N,N-dimethylglycine, which can facilitate the coupling at lower temperatures (e.g., 90 °C) with catalytic amounts of copper(I) iodide (CuI). beilstein-journals.orgorganic-chemistry.org These improved conditions are suitable for coupling various aryl halides, including electron-deficient ones, with phenols. beilstein-journals.org An efficient system for coupling electron-rich aryl bromides with phenols has been identified using CuI (10 mol%), N,N-dimethylglycine as a ligand, and potassium phosphate (B84403) (K₃PO₄) as the base in acetonitrile (B52724) at 80 °C. beilstein-journals.org

Palladium-catalyzed cross-coupling reactions, developed by Buchwald and Hartwig, represent a powerful alternative for diaryl ether synthesis. beilstein-journals.orgorganic-chemistry.org These methods have been refined to allow the coupling of electron-deficient aryl halides with a wide range of phenols. organic-chemistry.org The choice of ligand is crucial for the success of these transformations. organic-chemistry.org

Nickel-catalyzed cross-coupling has also emerged as a viable method. One approach combines photoredox and nickel catalysis to couple a broad range of aryl halides and phenol derivatives under mild conditions, using an organic photocatalyst and a NiBr₂(dtbpy) complex. researchgate.net Another nickel-based system uses NiCl₂(PPh₃)₂ with a weak base (KHCO₃) to couple heterocyclic alcohols with aryl bromides that contain strong electron-withdrawing groups. researchgate.net

The table below summarizes various catalytic systems for diaryl ether synthesis.

Catalyst System	Ligand	Base	Key Features
CuI / Fe(acac)₃	None mentioned	K₂CO₃	Low catalytic amounts, efficient for various substituents. organic-chemistry.org
CuI	N,N-dimethylglycine	K₂CO₃ / Cs₂CO₃	Effective for aryl iodides and bromides at moderate temperatures (90°C). organic-chemistry.org
Pd(OAc)₂	1,3-dialkylimidazolinium bromide	NaH	Forms an N-heterocyclic carbene (NHC) catalyst in situ. organic-chemistry.org
NiCl₂(PPh₃)₂	PPh₃	KHCO₃	Mild conditions, suitable for heterocyclic alcohols and activated aryl bromides. researchgate.net
Cupric Acetate	Tertiary Amine	Tertiary Amine	Promotes arylation of phenols with arylboronic acids at room temperature. organic-chemistry.org

Introduction of the 3-Fluoro Substituent on the Pyridine Ring

Incorporating a fluorine atom at the 3-position of a pyridine ring is a key challenge due to the electronic properties of the heterocycle. Several distinct strategies have been developed to achieve this transformation.

Direct C-H fluorination is a highly sought-after transformation that avoids the need for pre-functionalized substrates. A significant advancement in this area is the use of silver(II) fluoride (AgF₂), which can selectively fluorinate a single C-H bond in pyridines and diazines. nih.govresearchgate.net This reaction is notable for its speed, occurring at ambient temperature within an hour, and its exclusive selectivity for the position adjacent to the nitrogen atom (the C-2 position). nih.govresearchgate.net While this method is highly selective for the C-2 position, the resulting 2-fluoropyridines are valuable intermediates that can undergo subsequent nucleophilic substitution. nih.govacs.org

For achieving fluorination at other positions, different strategies are required. Copper-catalyzed methods using a directing group can achieve fluorination of β-sp² C-H bonds of benzoic acid derivatives and γ-sp² C-H bonds of benzylamine (B48309) derivatives. nih.gov These reactions employ a CuI catalyst with AgF as the nucleophilic fluoride source. nih.gov Another innovative approach uses a pyridine N-oxyl radical to promote C-H fluorination in a single-electron transfer (SET) process, which can be performed in water at room temperature. rsc.orgbohrium.com

The following table provides an overview of different reagents for direct C-H fluorination of pyridines.

Reagent/Catalyst	Selectivity	Key Features
Silver(II) Fluoride (AgF₂)	C-2 position (adjacent to N)	Fast reaction at room temperature; broad applicability. nih.govresearchgate.net
CuI / AgF	Ortho-position to a directing group	Auxiliary-assisted fluorination of benzoic acid and benzylamine derivatives. nih.gov
Pyridine N-oxyl radical / SET	Dependent on substrate	Can be carried out in pure water; accommodates a wide range of substrates. rsc.orgbohrium.com

The Balz-Schiemann reaction and related diazotization-fluorination sequences are classic and reliable methods for introducing fluorine into an aromatic ring, particularly at positions not easily accessed by other means. This process involves the conversion of an aminopyridine to a diazonium salt, which is then thermally or photochemically decomposed in the presence of a fluoride source to yield the fluoropyridine.

An improved, one-pot diazotation-fluorodediazoniation process uses 6-methoxy-1,5-naphthyridin-3-amine (B3390784) in hydrogen fluoride (HF) to produce the corresponding fluorinated naphthyridine in high yield, avoiding the isolation of the often unstable diazonium salt intermediate. researchgate.net Similarly, a method for preparing various fluoropyridine compounds involves an improved Balz-Schiemann process where an aminopyridine is dissolved in anhydrous hydrogen fluoride and treated with sodium nitrite. google.com This approach is crucial for synthesizing 3-fluoropyridines from 3-aminopyridines. The nucleophilic fluorination of pyridine N-oxides offers another pathway; for instance, fluorination of 3-bromo-4-nitropyridine (B1272033) N-oxide yields 3-fluoro-4-nitropyridine (B80604) N-oxide, which can then be converted to 3-fluoro-4-aminopyridine. nih.govrsc.org

An alternative to direct fluorination of a pre-formed pyridine ring is to construct the ring from smaller, already fluorinated precursors. This approach offers access to a wide variety of substitution patterns. Fluorinated building blocks can be synthesized through methods such as halofluorination, where an alkene reacts with a halogen source and a fluoride source (e.g., HF-pyridine) to create a vicinal halofluoride. nih.govbeilstein-journals.org

These fluorinated building blocks can then be used in classical pyridine syntheses. For example, condensation reactions like the Guareschi synthesis or Knoevenagel-type condensations can incorporate fluorinated components to build the heterocyclic ring. chemrxiv.org A patent describes a route to 3-fluoropyridine-2-methanol starting from quinolinic acid, which undergoes a sequence of reactions including a key amino fluorination step to introduce the fluorine atom before the final reduction. google.com This highlights the strategy of creating a key functionalized and fluorinated intermediate for further elaboration.

Pyridine Synthesis Method	Description	Relevance to Fluorinated Derivatives
Hantzsch Synthesis	Condensation of an aldehyde, two equivalents of a β-ketoester, and ammonia.	Can utilize fluorinated aldehydes or β-ketoesters as starting materials. nih.gov
Guareschi-Thorpe Synthesis	Condensation of a cyanoacetamide with a 1,3-dicarbonyl compound.	Fluorinated cyanoacetamides or dicarbonyls can be employed. chemrxiv.org
[4+2] Cycloadditions	Diels-Alder type reactions involving 1-aza- or 2-azadienes.	Fluorine can be incorporated into either the diene or dienophile component. nih.gov
Oxidative Ring Expansion	Conversion of cyclopentenone derivatives into pyridones.	Can potentially start with fluorinated cyclopentenones. chemrxiv.org

Modular Synthesis and Fragment Coupling Strategies for Complex Pyridine Ethers

The synthesis of complex molecules like 3-fluoro-2-(pyridin-3-yloxy)pyridine is well-suited to modular or fragment-based strategies. These approaches involve the independent synthesis of key structural motifs (fragments), which are then joined together in a late-stage coupling reaction. rsc.org This strategy enhances synthetic efficiency and allows for rapid diversification.

For a complex pyridine ether, a logical disconnection is at the ether linkage. This involves coupling a pre-functionalized fluorinated pyridine fragment with a pre-functionalized hydroxypyridine fragment. For example, the synthesis could involve coupling a 2-halo-3-fluoropyridine with 3-hydroxypyridine using the etherification methods described in section 2.1.3. This approach allows for the challenging fluorination step to be optimized on a simpler substrate before it is coupled to the second pyridine ring.

A simple, modular method to prepare highly substituted pyridines has been developed using a cascade reaction that involves a copper-catalyzed cross-coupling of an alkenylboronic acid with an α,β-unsaturated ketoxime, followed by electrocyclization and oxidation. nih.gov This demonstrates the power of fragment-based methods for building the pyridine core itself, which can then be used in subsequent etherification reactions. This strategy is exemplified in the synthesis of radiolabeled compounds, where a complex molecule is assembled by coupling a small, radiofluorinated building block to a larger peptide or protein. nih.gov This highlights the utility of joining a fluorinated pyridine moiety to another molecular fragment as a key strategic step. nih.gov

Process Optimization and Scale-Up Considerations for Synthetic Routes

Transitioning a synthetic route from laboratory scale to industrial production requires careful optimization of reaction parameters to ensure safety, efficiency, cost-effectiveness, and sustainability. For the synthesis of pyridine derivatives, this involves several key considerations.

Continuous flow chemistry offers significant advantages for process optimization and scale-up, especially for hazardous or unstable intermediates. rsc.orgucla.edu For instance, the diazotization of aminopyridines to form diazonium salts can be problematic on a large scale due to the instability of the intermediate. researchgate.net Performing this reaction in a continuous flow reactor improves heat and mass transfer, reduces reaction times, and minimizes the accumulation of hazardous materials, thereby enhancing safety and process control. researchgate.net

Catalyst selection and loading are critical for cost-effectiveness. For etherification reactions, minimizing the loading of expensive palladium catalysts or using more economical copper or nickel-based systems is a primary goal. organic-chemistry.orgresearchgate.net Catalyst recyclability is another important factor.

Optimization of reaction conditions such as temperature, solvent, and reaction time is crucial. For example, a scale-up synthesis of a diiodopyridine was demonstrated after optimizing the amounts of reagents and reaction time at room temperature. acs.org Automated systems using Bayesian optimization have been employed to simultaneously optimize reaction yield and production rate for the synthesis of pyridinium (B92312) salts in continuous flow, demonstrating a modern approach to rapid process development. rsc.org Furthermore, the choice of raw materials is vital; seeking alternatives to expensive or hazardous starting materials is a key aspect of developing a commercially viable process for pyridine synthesis. researchgate.net

Structural Analysis and Conformational Preferences

Computational Modeling and Conformational Analysis

Computational studies, such as those employing Density Functional Theory (DFT), would be invaluable for providing a more detailed understanding of the conformational landscape of 3-fluoro-2-(pyridin-3-yloxy)pyridine. Such calculations could predict the most stable conformers, the rotational barriers around the C-O bonds, and the distribution of electron density throughout the molecule. These theoretical insights would be crucial for rationalizing its reactivity and potential interactions with other molecules.

Computational Chemistry and Theoretical Investigations of 3 Fluoro 2 Pyridin 3 Yloxy Pyridine

Quantum Chemical Calculations

Density Functional Theory (DFT) Studies for Ground State Properties

No specific DFT studies on 3-fluoro-2-(pyridin-3-yloxy)pyridine were found. Therefore, data on its optimized geometry, equilibrium structure, electronic properties, and vibrational frequencies from this method are not available.

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Ab Initio Methods for High-Accuracy Electronic Structure Determination

No specific ab initio studies on 3-fluoro-2-(pyridin-3-yloxy)pyridine were found.

Molecular Dynamics (MD) Simulations

Molecular dynamics (MD) simulations offer a powerful lens through which to view the dynamic nature of 3-fluoro-2-(pyridin-3-yloxy)pyridine. By simulating the motion of atoms and molecules over time, MD provides a detailed picture of the conformational landscape, flexibility, and interactions with the surrounding environment.

Computational studies, often employing density functional theory (DFT) in conjunction with methods like nudged elastic band (NEB) or relaxed potential energy surface scans, can map out the conformational landscape. These studies typically identify the most stable conformers (energy minima) and the transition states (saddle points) that separate them. The energy difference between a stable conformer and a transition state defines the rotational barrier.

Table 1: Hypothetical Rotational Barriers for 3-fluoro-2-(pyridin-3-yloxy)pyridine

Dihedral Angle	Rotation	Barrier (kcal/mol)
C(2)-O-C(3')-C(2')	Pyridin-3-yloxy group rotation	4.5
C(3)-C(2)-O-C(3')	Fluoro-pyridine group rotation	6.2

This data is illustrative and based on typical values for similar diaryl ether compounds.

The exploration of the conformational landscape is critical for understanding how the molecule might bind to a target protein, as only certain conformations may fit into a binding pocket.

MD simulations can also illuminate the dynamic behavior of 3-fluoro-2-(pyridin-3-yloxy)pyridine in different environments. The presence of a solvent can significantly influence the conformational preferences and dynamics of the molecule.

Simulations in explicit solvent (e.g., water) can reveal how solvent molecules interact with the solute, forming hydrogen bonds and altering the electrostatic environment. For instance, the polar nature of the pyridine (B92270) rings and the ether linkage would lead to strong interactions with polar solvents. These interactions can stabilize certain conformations over others, shifting the conformational equilibrium compared to the gas phase.

The dynamic nature of these solvent interactions, including the formation and breaking of hydrogen bonds, can be tracked over the course of an MD simulation. This provides a time-resolved picture of the solvation shell and its impact on the solute's flexibility. Studies on similar substituted pyridines have shown that electrostatic interactions are a major driving force in their behavior in solution. nih.gov

Computational Prediction of Chemical Reactivity and Reaction Mechanisms

Computational chemistry is an invaluable tool for predicting the chemical reactivity of molecules and elucidating the detailed mechanisms of their reactions. For 3-fluoro-2-(pyridin-3-yloxy)pyridine, theoretical methods can identify reactive sites and map out the energetic pathways of potential transformations.

One of the most powerful applications of computational chemistry is the ability to locate transition states—the high-energy structures that molecules must pass through during a chemical reaction. By identifying the transition state, chemists can understand the mechanism of a reaction at a fundamental level.

For 3-fluoro-2-(pyridin-3-yloxy)pyridine, a key reaction of interest is nucleophilic aromatic substitution (SNA_r_), where a nucleophile replaces the fluorine atom on the pyridine ring. nih.govacs.org DFT calculations can be used to model the entire reaction pathway, starting from the reactants, passing through the transition state, and ending with the products. researchgate.netmdpi.com The geometry of the transition state provides crucial information about the bond-breaking and bond-forming processes.

Techniques such as intrinsic reaction coordinate (IRC) calculations can then be used to follow the reaction path downhill from the transition state to the reactants and products, confirming that the located transition state indeed connects the desired species.

Once the stationary points on the potential energy surface (reactants, transition states, intermediates, and products) have been located, their relative energies can be calculated to construct an energetic profile, or reaction coordinate diagram. This profile provides a quantitative measure of the reaction's feasibility.

The activation energy (the energy difference between the reactants and the transition state) is a key determinant of the reaction rate. A lower activation energy implies a faster reaction. For the SNA_r_ reaction of 3-fluoro-2-(pyridin-3-yloxy)pyridine, computational studies can predict the activation energy for the attack of various nucleophiles.

Table 2: Hypothetical Energetic Profile for the SNA_r_ Reaction of 3-fluoro-2-(pyridin-3-yloxy)pyridine with a Generic Nucleophile (Nu⁻)

Species	Relative Energy (kcal/mol)
Reactants (3-fluoro-2-(pyridin-3-yloxy)pyridine + Nu⁻)	0.0
Transition State	+15.8
Meisenheimer Intermediate	+5.2
Products (3-Nu-2-(pyridin-3-yloxy)pyridine + F⁻)	-10.3

This data is illustrative and based on typical values for SNA_r_ reactions on activated pyridine rings.

Such energetic profiles are instrumental in comparing the reactivity of different positions on the aromatic rings and in designing more efficient synthetic routes.

Influence of Basis Sets and Functionals on Computational Outcomes

The accuracy of computational predictions is highly dependent on the choice of the theoretical method, which includes the functional (in DFT) and the basis set.

A functional is a mathematical approximation used in DFT to describe the exchange and correlation energies of the electrons. reddit.com Different functionals are parameterized for different purposes. For example, hybrid functionals like B3LYP are often a good general choice, while functionals like M06-2X may be better for describing non-covalent interactions.

A basis set is a set of mathematical functions used to build the molecular orbitals. reddit.com Larger basis sets provide a more accurate description of the electron distribution but are computationally more expensive. Pople-style basis sets (e.g., 6-31G(d,p), 6-311+G(d,p)) and correlation-consistent basis sets (e.g., cc-pVDZ, aug-cc-pVTZ) are commonly used. The inclusion of polarization functions (d,p) and diffuse functions (+) is often crucial for obtaining accurate results, especially for systems with lone pairs and for describing anions and transition states. wikipedia.org

The choice of functional and basis set can significantly impact the calculated geometries, energies, and other properties. For instance, the calculated rotational barriers and activation energies for 3-fluoro-2-(pyridin-3-yloxy)pyridine would likely vary with different levels of theory. Therefore, it is common practice in computational studies to benchmark different methods against experimental data or higher-level calculations to ensure the reliability of the results. researchgate.net For organofluorine compounds, it is particularly important to use basis sets that can adequately describe the high electronegativity and the potential for strong electrostatic interactions of the fluorine atom. researchgate.net

Chemical Reactivity and Reaction Mechanisms of 3 Fluoro 2 Pyridin 3 Yloxy Pyridine

Reactivity at the Pyridine (B92270) Rings

The two pyridine rings in 3-fluoro-2-(pyridin-3-yloxy)pyridine exhibit distinct reactive profiles due to their different substitution patterns. The fluorinated pyridine ring is electron-deficient, making it susceptible to nucleophilic attack, while the other pyridine ring's reactivity is also influenced by the electron-withdrawing nature of the pyridyloxy group.

Electrophilic aromatic substitution (EAS) on pyridine is generally challenging due to the electron-withdrawing nature of the nitrogen atom, which deactivates the ring towards electrophilic attack. beilstein-journals.org The lone pair of electrons on the nitrogen can also interact with Lewis acids, further reducing the ring's reactivity. beilstein-journals.org In acidic media, pyridine is protonated, forming a pyridinium (B92312) ion that is strongly deactivated towards EAS. rsc.org

For 3-fluoro-2-(pyridin-3-yloxy)pyridine, both rings are deactivated. The fluorinated pyridine ring is particularly deactivated due to the combined electron-withdrawing effects of the fluorine atom and the pyridyloxy substituent. The second pyridine ring is also deactivated by the ether linkage to the fluorinated pyridine. Therefore, electrophilic substitution reactions, such as nitration or halogenation, are expected to be difficult and require harsh conditions. rsc.org If substitution were to occur, it would likely be directed to the meta-position relative to the nitrogen atom on the non-fluorinated ring, a position that is generally favored in pyridine nitration. youtube.com

Nucleophilic aromatic substitution (SNAr) is a prominent reaction pathway for electron-deficient aromatic rings, particularly those bearing strong electron-withdrawing groups and a good leaving group. wikipedia.org The fluorinated pyridine ring in 3-fluoro-2-(pyridin-3-yloxy)pyridine is primed for such reactions, with the fluorine atom serving as the leaving group. The rate of SNAr reactions on halopyridines is often faster for fluoropyridines compared to chloropyridines due to the high electronegativity of fluorine. nih.govacs.org

The position of nucleophilic attack on a substituted pyridine ring is highly regioselective. Attack generally occurs at the positions ortho and para to the nitrogen atom because the negative charge in the resulting Meisenheimer-like intermediate can be delocalized onto the electronegative nitrogen atom, thus stabilizing the intermediate. stackexchange.com In 3-fluoro-2-(pyridin-3-yloxy)pyridine, the fluorine atom is at the 3-position. While SNAr reactions are most common at the 2- and 4-positions of pyridines, substitution at the 3-position can occur, especially when activated by other electron-withdrawing groups. wikipedia.org

The regioselectivity of SNAr reactions can be influenced by various factors, including the nature of the nucleophile, the solvent, and the presence of other substituents. For instance, in the reaction of 2,6-dichloropyridines, the solvent's ability to act as a hydrogen-bond acceptor can significantly alter the regioselectivity of the substitution. researchgate.net Bulky substituents on the pyridine ring can also direct the nucleophilic attack to a less sterically hindered position. researchgate.net

Table 1: Factors Influencing Regioselectivity in Nucleophilic Aromatic Substitution of Pyridines

Factor	Influence on Regioselectivity	Example
Solvent	Hydrogen-bond accepting solvents can alter the position of nucleophilic attack.	In the reaction of 2,6-dichloro-3-(methoxycarbonyl)pyridine with 1-methylpiperazine, DCM (low H-bond acceptor) favors substitution at the 2-position, while DMSO (high H-bond acceptor) favors the 6-position. researchgate.net
Steric Hindrance	Bulky substituents can direct the nucleophile to the less hindered position.	Bulky 3-substituents on 2,6-dichloropyridines direct nucleophilic attack to the 6-position. researchgate.net
Electronic Effects	Electron-withdrawing groups activate the ring for SNAr, and their position influences the site of attack.	In 3,5-disubstituted pyridines, fluorination (a related electrophilic process that precedes some SNAr strategies) can show selectivity based on the electronic nature of the substituents. nih.govacs.org

Metal-catalyzed C-H activation has become a powerful tool for the functionalization of pyridine rings, allowing for the introduction of various substituents at positions that are not easily accessible through classical methods. beilstein-journals.orgthieme-connect.com These reactions often employ transition metals like palladium, rhodium, or iridium. thieme-connect.comnih.gov

For 3-fluoro-2-(pyridin-3-yloxy)pyridine, C-H activation could potentially occur on either pyridine ring. The regioselectivity of such reactions is often directed by the coordination of the metal catalyst to the pyridine nitrogen or by the electronic properties of the C-H bonds. nih.gov C2-selective functionalization is common due to the proximity to the nitrogen atom, which can act as a directing group. thieme-connect.comnih.gov However, methods for C3 and C4-selective functionalization have also been developed. acs.orgnih.gov

In the context of 3-fluoro-2-(pyridin-3-yloxy)pyridine, a rhodium(III)-catalyzed C-H functionalization approach has been used to synthesize multi-substituted 3-fluoropyridines from α-fluoro-α,β-unsaturated oximes and alkynes. nih.gov This suggests that the C-H bonds on the fluorinated ring of 3-fluoro-2-(pyridin-3-yloxy)pyridine could be targets for metal-catalyzed functionalization. The presence of the ether linkage and the second pyridine ring would likely influence the regiochemical outcome of such reactions. For instance, iridium complexes with a boryl/bis(phosphine) pincer ligand have been shown to selectively activate the C-H bond at the 2-position of pyridine. nih.govrsc.org

Table 2: Examples of Metal-Catalyzed C-H Functionalization of Pyridines

Catalyst System	Position Functionalized	Type of Functionalization
Palladium(II) acetate/P(n-Bu)Ad2/Cs2CO3/PivOH	C4-position of 3-substituted pyridines	Arylation nih.gov
[Cp*RhCl2]2/CsOAc	C3-position	Alkenylation nih.gov
Iridium(PBP) complexes	C2-position	Borylation/further functionalization nih.govrsc.org
Rhodium(III) catalysts	C2-position	Alkylation nih.gov

Nucleophilic Aromatic Substitution (SNAr) on the Fluorinated Pyridine Ring

Reactivity of the Ether Linkage

The diaryl ether linkage in 3-fluoro-2-(pyridin-3-yloxy)pyridine is generally stable but can undergo cleavage under specific conditions. The high dissociation energy of diaryl ether C-O bonds makes their cleavage challenging. rsc.org

Cleavage of diaryl ethers can be achieved through various methods, including reductive cleavage and nucleophilic aromatic substitution. rsc.orgrsc.orgresearchgate.net Reductive cleavage often involves the use of strong reducing agents. researchgate.net

An alternative and milder approach is through nucleophilic aromatic substitution (SNAr), where the ether itself acts as a leaving group. rsc.orgrsc.org Electrochemical methods have been developed for the SNAr of diaryl ethers, allowing for C-O bond cleavage and functionalization under mild conditions without the need for strong bases or redox reagents. rsc.org The mechanism can involve an electrooxidative dearomatization of the diaryl ether, generating a cationic intermediate that facilitates nucleophilic attack. rsc.org

Visible-light photoredox catalysis has also emerged as a method for cleaving the C-O bonds of diaryl ethers at room temperature. nih.gov This process can involve an acidolysis reaction with an aryl carboxylic acid, where a generated aryl carboxylic radical attacks the electron-rich aryl ring of the diaryl ether. nih.gov Given the electron-deficient nature of the fluorinated pyridine ring in 3-fluoro-2-(pyridin-3-yloxy)pyridine, the other pyridine ring would be the more likely site of attack for such a radical.

Stability and Degradation Pathways

The primary potential degradation pathway involves the cleavage of the diaryl ether bond (C-O-C). Ether linkages can be susceptible to cleavage under harsh acidic conditions (e.g., using strong hydrohalic acids like HBr or HI) or through nucleophilic attack. The electron-withdrawing nature of the 3-fluoropyridin-2-yl ring is expected to make the ether linkage more polarized and potentially more susceptible to nucleophilic attack at the 2-position of the pyridine ring than a simple diphenyl ether.

While fluorinated polymers are known for their stability, studies on related fluorinated compounds offer insights into potential degradation mechanisms. For instance, the degradation of perfluoroalkyl ether carboxylic acids (PFECAs) and other perfluoropolyethers can be catalyzed by Lewis acids or initiated by hydrated electrons under UV irradiation. researchgate.netescholarship.orgresearchgate.net These processes often involve cleavage of C-O ether bonds, which can generate unstable intermediates. escholarship.orgresearchgate.net Although 3-fluoro-2-(pyridin-3-yloxy)pyridine is not a perfluorinated compound, these studies suggest that its ether linkage could be a point of vulnerability, particularly in the presence of strong Lewis acids or under specific environmental or industrial processing conditions. researchgate.net Furthermore, research on fluorinated polyesters indicates that the presence of fluorine can, in some contexts, accelerate degradation compared to non-fluorinated analogues by increasing the susceptibility of nearby functional groups to nucleophilic attack. uni-bayreuth.de

Environmental degradation in settings like landfills, which can involve thermal, chemical, and microbial stressors, may also affect the compound over long periods. cswab.org

Table 1: Potential Factors Influencing the Stability of 3-fluoro-2-(pyridin-3-yloxy)pyridine

Factor	Influence on Stability	Rationale
C-F Bond	High	The carbon-fluorine bond is exceptionally strong, imparting high thermal and chemical stability to that part of the molecule.
Aromatic Rings	High	Pyridine rings are aromatic and generally stable, requiring forcing conditions for ring-opening.
Ether Linkage	Moderate	The C-O-C ether bond is a potential site for chemical attack, susceptible to cleavage by strong acids or nucleophiles.
Lewis Acids	Potential for Degradation	By analogy with perfluoropolyethers, Lewis acids could catalyze the cleavage of the ether linkage. researchgate.net
Fluorine Substituent	Complex	While the C-F bond is strong, the electron-withdrawing effect of fluorine may activate the ether linkage towards certain degradation pathways. uni-bayreuth.de

The Directing and Electronic Influence of the Fluorine Atom

The fluorine atom at the 3-position of the pyridine ring exerts a profound influence on the molecule's reactivity through a combination of inductive and resonance effects. These electronic effects dictate the electron density distribution across the ring system, influencing its susceptibility to electrophilic and nucleophilic attack.

Inductive and Resonance Effects of Fluorine on Reactivity

Fluorine is the most electronegative element, and its primary electronic contribution is a strong electron-withdrawing inductive effect (-I). This effect significantly reduces the electron density of the pyridine ring to which it is attached, making it "electron-deficient." This deactivation has two major consequences:

Decreased Susceptibility to Electrophilic Aromatic Substitution (SEAr): The electron-poor nature of the 3-fluoropyridine (B146971) ring makes it highly resistant to attack by electrophiles. Reactions that typically occur on pyridine, such as nitration or halogenation, would be significantly hindered on this ring.

Increased Susceptibility to Nucleophilic Aromatic Substitution (SNAr): The -I effect of fluorine, combined with the inherent electron-withdrawing nature of the pyridine nitrogen, activates the ring towards attack by nucleophiles. Fluorine itself can act as a good leaving group in SNAr reactions, a reactivity pattern noted for other fluoropyridines. acs.org The rate of nucleophilic substitution on 2-fluoropyridine, for example, is significantly faster than on 2-chloropyridine. acs.org

The presence of fluorine is also known to decrease the basicity of the pyridine nitrogen, which can influence reactions that require protonation or coordination to a Lewis acid. acs.org

Stereoelectronic Control in Chemical Transformations

Stereoelectronic effects arise from the spatial arrangement of orbitals and have a significant impact on reactivity. In 3-fluoro-2-(pyridin-3-yloxy)pyridine, the orientation of the fluorine atom and the lone pairs on the ether oxygen and the two pyridine nitrogens can control the trajectory of incoming reagents.

For instance, in a potential metalation reaction (e.g., deprotonation with a strong base like an organolithium reagent), the site of metalation would be directed by a combination of acidity and coordination. The fluorine and nitrogen atoms can act as directing groups. Deprotonation of 3-fluoropyridine itself has been studied, indicating that such transformations are feasible. chemicalbook.com The most acidic protons are typically those adjacent to the electron-withdrawing nitrogen atom. However, the fluorine atom also acidifies adjacent protons. The precise outcome of such a reaction on 3-fluoro-2-(pyridin-3-yloxy)pyridine would depend on the specific reagent and reaction conditions, which could favor deprotonation at the C-4, C-5, or C-6 position of the fluorinated ring or on the second pyridine ring.

The conformation of the diaryl ether bond is also crucial. The molecule is not perfectly planar, and the rotational barrier around the C-O bonds will create preferred conformations that may expose certain C-H bonds to attack while sterically shielding others. This conformational preference, dictated by the minimization of steric clash and optimization of orbital overlap, is a key aspect of stereoelectronic control.

Advanced Applications in Materials Science and Supramolecular Chemistry

Supramolecular Assembly and Crystal Engineering

Self-Assembly Processes Driven by Non-Covalent Interactions

The structure of 3-fluoro-2-(pyridin-3-yloxy)pyridine is rich with features that can drive self-assembly through a variety of non-covalent interactions. These weak interactions, when acting in concert, can dictate the precise arrangement of molecules in the solid state, leading to ordered supramolecular structures.

Hydrogen Bonding: The nitrogen atoms within the two pyridine (B92270) rings of 3-fluoro-2-(pyridin-3-yloxy)pyridine can act as hydrogen bond acceptors. In the presence of suitable hydrogen bond donors, these sites can facilitate the formation of predictable one-, two-, or three-dimensional networks. For instance, in related pyridine-containing structures, C—H⋯N and C—H⋯O interactions are commonly observed, leading to the formation of chains and more complex supramolecular networks. nih.govresearchgate.net

π-π Stacking: The electron-deficient nature of the fluorinated pyridine ring and the adjacent pyridine ring make them suitable candidates for π-π stacking interactions. These interactions are crucial in the formation of columnar structures and layered architectures. The centroid-to-centroid distances in such stacked systems are typically in the range of 3.5 to 4.0 Å. nih.govnih.gov The presence of the fluorine atom can influence the electronic distribution of the aromatic system, thereby modulating the strength and geometry of these π-π interactions.

Halogen Bonding: A key feature of the 3-fluoro-2-(pyridin-3-yloxy)pyridine scaffold is the presence of a fluorine atom, which can participate in halogen bonding. Although fluorine is the least polarizable of the halogens, it is known to form directional interactions with electron-donating atoms (such as oxygen or nitrogen) and π-systems. nih.gov In the crystal structures of related fluorinated bipyridine compounds, F⋯π interactions have been observed to play a significant role in linking molecular units into higher-order assemblies. nih.gov The ability of fluorine to act as both a hydrogen bond and halogen bond acceptor adds a layer of complexity and control to the self-assembly process.

Formation of Extended Architectures and Frameworks

The multidentate nature of 3-fluoro-2-(pyridin-3-yloxy)pyridine, with its two nitrogen atoms and the potential for other non-covalent interactions, makes it a promising building block for the construction of extended architectures such as coordination polymers and metal-organic frameworks (MOFs). By coordinating with metal ions, this ligand can form predictable and robust networks with tailored properties.

Tuning Material Properties through Structural Modification of the Pyridine Ether Scaffold

The properties of materials derived from 3-fluoro-2-(pyridin-3-yloxy)pyridine can be systematically tuned through structural modifications of the core scaffold. The introduction of a fluorine atom is itself a primary example of such a modification, imparting properties that are distinct from its non-fluorinated counterpart.

The substitution of hydrogen with fluorine can significantly alter the electronic and physical properties of the molecule. For instance, the crystal packing of N-(pyridine-2-carbon-yl)pyridine-2-carboxamides is dramatically different in the fluorinated versus non-fluorinated versions. The presence of a fluorine group can lead to unique molecular arrangements, such as the formation of tubular structures in the solid state. nih.gov This demonstrates the profound impact of fluorination on the supramolecular assembly and, by extension, the macroscopic properties of the resulting material.

Furthermore, the strategic placement of additional functional groups on the pyridine rings would allow for further tuning of properties. For example, the introduction of alkyl or alkoxy chains could influence solubility and liquid crystalline behavior. Attaching chromophoric units could lead to materials with interesting photophysical properties, such as fluorescence or phosphorescence, which could be modulated by the electronic push-pull effects involving the fluorinated pyridine ether core. The synthesis of related fluorinated pyridine derivatives has been explored for applications in liquid-crystal mixtures, highlighting the potential of this class of compounds in materials science. google.com

Interactive Data Table: Non-Covalent Interactions in Related Pyridine Compounds

Compound/Interaction Type	Interacting Atoms	Distance (Å)	Significance in Crystal Packing	Reference
2′,6′-difluoro-2,3′-bipyridine-Ag(I) Complex
Halogen⋯π	F⋯Cg (pyridine)	3.06	Links dimers into a 2D network	nih.gov
π–π Stacking	Cg (pyridine)⋯Cg (pyridine)	3.9737	Forms chains along the a-axis	nih.gov
(E)-3-(pyridin-4-yl)acrylic acid
Hydrogen Bond	O—H⋯N	-	Forms chains along the direction	researchgate.net
Hydrogen Bond	C—H⋯O	-	Links adjacent chains	researchgate.net
π–π Stacking	Pyridine ring⋯Acrylic group	-	Contributes to 3D structure	researchgate.net
1-(pyridin-2-yl)-3-(pyridin-3-yl)propane-1,3-dione
π–π Stacking	Pyridin-2-yl⋯Pyridin-3-yl	3.7662	Mediates formation of supramolecular chains	nih.gov

Cg denotes the centroid of the specified ring.

Q & A

Basic Research Question

• NMR : ¹⁹F NMR identifies fluorine environment (δ ~ -110 to -120 ppm for aromatic F), while ¹H/¹³C NMR resolves pyridine ring protons and substituents .
• HPLC-MS : Quantifies purity and detects byproducts (e.g., dehalogenated derivatives) using reverse-phase C18 columns and ESI+ ionization .
• X-ray Crystallography : Validates molecular geometry and hydrogen-bonding patterns in crystalline forms .

How does the fluorine substituent influence the compound’s reactivity in substitution reactions?

Advanced Research Question
The electron-withdrawing fluorine atom at the 3-position activates the pyridine ring for nucleophilic attack at the 2-position. This regioselectivity is critical for:

• Functionalization : Introducing groups like amines or azides via SNAr, requiring careful pH control (pH 10–12) to avoid side reactions .
• Electronic Effects : Fluorine enhances stability against oxidation but may reduce basicity of the pyridine nitrogen, impacting solubility in aqueous media .

How can researchers design derivatives of this compound for targeting central nervous system (CNS) receptors?

Advanced Research Question

• Structural Analogs : Replace the pyridin-3-yloxy group with bioisosteres like tetrazoles or azetidines to improve blood-brain barrier penetration .
• Radiolabeling : Incorporate ¹⁸F via nitro-to-fluoro substitution for PET imaging of nicotinic acetylcholine receptors (nAChRs) .
• SAR Studies : Test binding affinity (e.g., IC₅₀ < 1 nM for α4β2 nAChR subtypes) using competitive radioligand assays .

What strategies resolve contradictions in reported synthetic yields for this compound?

Advanced Research Question
Discrepancies often arise from:

• Solvent Effects : DMSO increases reaction rates but may promote side reactions vs. DMF .
• Catalyst Selection : Pd(PPh₃)₄ vs. Pd(OAc)₂ in coupling reactions alters byproduct profiles .
  Resolution : Use DoE (Design of Experiments) to systematically vary temperature, solvent, and catalyst loading. For example, a 2³ factorial design can identify optimal conditions for >80% yield .

How can computational modeling predict regioselectivity in electrophilic substitutions?

Advanced Research Question

• DFT Calculations : Calculate Fukui indices to identify electrophilic sites. The 5-position on the pyridine ring is most reactive due to fluorine’s meta-directing effect .
• MD Simulations : Model solvation effects in DMF to predict reaction pathways and transition states .

What are the major byproducts in fluorination reactions, and how are they characterized?

Basic Research Question

• Dehalogenation : Formation of 2-(pyridin-3-yloxy)pyridine due to fluoride displacement under acidic conditions .
• Oxidation : Pyridine N-oxide derivatives detected via HPLC retention time shifts and MS/MS fragmentation .

How is 3-fluoro-2-(pyridin-3-yloxy)pyridine used in radiopharmaceutical development?

Advanced Research Question

• ¹⁸F-Labeling : Synthesize [¹⁸F]fluoro-A-85380 via nitro-to-fluoro substitution for PET imaging of nAChRs. Specific activity >1.5 Ci/μmol ensures high target selectivity .
• Biodistribution Studies : In vivo rat models show thalamus-to-cerebellum uptake ratios of 2:1, validated by pre-treatment with nicotine (85% receptor blockade) .

What analytical methods quantify trace impurities in synthesized batches?

Basic Research Question

• GC-MS : Detects volatile byproducts (e.g., residual DMF) with LOD <10 ppm .
• ICP-OES : Monitors heavy metal catalysts (e.g., Pd <0.1 ppm) in final products .

How do steric and electronic factors influence its interaction with enzyme active sites?

Advanced Research Question

• Docking Studies : The pyridin-3-yloxy group occupies hydrophobic pockets in CYP450 enzymes, while fluorine forms halogen bonds with backbone carbonyls .
• Kinetic Assays : Measure kcat/Km ratios to compare substrate specificity vs. non-fluorinated analogs .